5-[(3-chloroanilino)methylene]-4-(4-fluorophenyl)-1-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 5-[(3-chlorophenyl)iminomethyl]-4-(4-fluorophenyl)-1-(4-methoxyphenyl)pyrrol-2-ol
• InChI: InChI=1S/C24H18ClFN2O2/c1-30-21-11-9-20(10-12-21)28-23(15-27-19-4-2-3-17(25)13-19)22(14-24(28)29)16-5-7-18(26)8-6-16/h2-15,29H,1H3
• InChI Key: PXDUOBFOTUXYDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=CC(=C2C=NC3=CC(=CC=C3)Cl)C4=CC=C(C=C4)F)O
• Molecular Formula: C24H18ClFN2O2
• Molecular Weight: 420.9 g/mol

Description

5-[(3-chloroanilino)methylene]-4-(4-fluorophenyl)-1-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C24H18ClFN2O2 and its molecular weight is 420.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure

• Synthesis Methods

  Research on compounds structurally related to 5-[(3-chloroanilino)methylene]-4-(4-fluorophenyl)-1-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one includes studies on their synthesis methods. For instance, reactions of 3-chloro-5-methoxy-4-[(4-methylphenyl)sulfanyl]-2(5H)-furanone with nitrogen-containing binucleophilic agents have been explored. These reactions yield derivatives of 1,5-dihydro-2H-pyrrol-2-one, demonstrating the versatility of pyrrolone-based compounds in chemical synthesis (Kosolapova et al., 2013).

• Chemical Structure Analysis

  Studies have also focused on the detailed structural analysis of pyrrolone derivatives. For example, spectral and magnetic resonance methods have been used to elucidate the structure of polymers derived from 1,2-dihydro-4-(4-hydroxyphenyl)-1-oxo-(2H)-phthalazine and bis(4-fluorophenyl)sulfone, which share structural similarities with the compound (Paventi et al., 1996).

Applications in Organic Synthesis

• Library of Pyrrolones

  The development of a library of 3-hydroxy-1,5-dihydro-2H-pyrrol-2-ones, which are structurally similar to the compound of interest, has been reported. This highlights the compound's potential as a building block in organic synthesis (Ryabukhin et al., 2012).

• Formation of Metal-Lustrous Organic Crystals

  Research has been conducted on the formation of metal-lustrous organic crystals from pyrrole derivatives. This indicates potential applications in materials science and the development of new organic materials (Ogura et al., 2006).

Pharmacological Potential

• Antimicrobial Activity

  The synthesis and antimicrobial activity of novel Schiff bases using pyrazoline derivatives, which are structurally related to the compound, have been explored. This suggests potential pharmacological applications (Puthran et al., 2019).

• Potential Antipsychotic Activity

  Studies on 2-phenylpyrroles as conformationally restricted benzamide analogues indicate the potential of pyrrolone derivatives in developing new antipsychotic medications (van Wijngaarden et al., 1988).